Cas no 58774-82-6 (2-Propanol,1,1'-(1,2-ethanediyldiimino)bis[3-(2-ethoxyphenoxy)- (9CI))

• Product Name: 2-Propanol,1,1'-(1,2-ethanediyldiimino)bis[3-(2-ethoxyphenoxy)- (9CI)
• CAS No: 58774-82-6
• MF: C₂₄H₃₆N₂O₆
• MW: 448.552447319031
• CID: 375816
• PubChem ID: 173643
• Update Time: 2025-04-19

2-Propanol,1,1'-(1,2-ethanediyldiimino)bis[3-(2-ethoxyphenoxy)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1-(2-ethoxyphenoxy)-3-[2-[[3-(2-ethoxyphenoxy)-2-hydroxypropyl]amino]ethylamino]propan-2-ol
• Falirytmin
• BRN 2313825
• DTXSID60974293
• N,N'-Bis-(3-(2'-aethoxyphenoxy)-2-hydroxypropyl)-aethylendiamin [German]
• 2-Propanol, 1,1'-(1,2-ethanediyldiimino)bis(3-(2-ethoxyphenoxy)-
• N,N'-Bis-(3-(2'-ethoxyphenoxy)-2-hydroxypropyl)-ethylenediamine
• 58774-82-6
• 1,1'-(1,2-Ethanediyldiimino)bis(3-(2-ethoxyphenoxy)-2-propanol)
• I 902
• N,N'-Bis-(3-(2'-aethoxyphenoxy)-2-hydroxypropyl)-aethylendiamin
• 1,1'-(Ethane-1,2-diyldiazanediyl)bis[3-(2-ethoxyphenoxy)propan-2-ol]
• 2-Propanol,1,1'-(1,2-ethanediyldiimino)bis[3-(2-ethoxyphenoxy)- (9CI)

• Inchi： 1S/C24H36N2O6/c1-3-29-21-9-5-7-11-23(21)31-17-19(27)15-25-13-14-26-16-20(28)18-32-24-12-8-6-10-22(24)30-4-2/h5-12,19-20,25-28H,3-4,13-18H2,1-2H3
• InChI Key： LQRWQSNUPPEVHA-UHFFFAOYSA-N
• SMILES： OC(COC1C=CC=CC=1OCC)CNCCNCC(COC1C=CC=CC=1OCC)O

Computed Properties

• Exact Mass: 448.25748
• Monoisotopic Mass: 448.257
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 17
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.144
• Boiling Point: 628.9°C at 760 mmHg
• Flash Point: 334.1°C
• Refractive Index: 1.547
• PSA: 101.44